![molecular formula C17H19N3O2 B2370977 (7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-isopropoxyphenyl)methanone CAS No. 1797982-41-2](/img/structure/B2370977.png)
(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-isopropoxyphenyl)methanone
Overview
Description
“(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-isopropoxyphenyl)methanone” is a chemical compound that has been studied for its potential antitumor activity . It belongs to a class of compounds known as 4-anilino-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylates .
Synthesis Analysis
The synthesis of this compound involves the creation of a novel series of 4-anilino-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylates . These compounds were evaluated for their antiproliferative activity against various cancer cell lines in vitro .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. It includes a pyrido[4,3-d]pyrimidine ring, which is a bicyclic structure formed by the fusion of a pyridine and a pyrimidine ring .
Scientific Research Applications
DNA Stabilization
The incorporation of the bicyclic cytosine analogue 7,8-dihydropyrido[2,3-d]pyrimidin-2-one (X) into DNA duplexes results in a significant enhancement of their stability . This is due to the formation of base pairs with either guanine or adenine, but the analogue shows a notable preference for pairing with guanine .
Biotechnology Applications
Chemically modified nucleic acids, including this compound, are being evaluated for use in many applications in biotechnology such as probes or primers . They are also being explored for use in DNA microarrays .
Therapeutic Agents
The compound is being explored as a potential therapeutic agent . The increase in the melting temperature of DNA duplexes when they hybridize to the defined target sequences on DNA or RNA makes this compound a promising candidate for therapeutic applications .
Synthesis of Tetrahydropteroic Acid Derivatives
5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine and related compounds have been used as starting materials for the multi-step synthesis of tetrahydropteroic acid derivatives .
Inhibition of Extracellular Signal-Regulated Kinases (Erks)
The compound has been found to demonstrate potent and selective inhibition of Erk2 . This could have potential applications in the treatment of diseases where Erk2 is implicated.
Potential EGFR Inhibitors
Some derivatives of the compound have been synthesized and evaluated for their antitumor activity as potential EGFR inhibitors .
Mechanism of Action
properties
IUPAC Name |
7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-propan-2-yloxyphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c1-12(2)22-15-5-3-13(4-6-15)17(21)20-8-7-16-14(10-20)9-18-11-19-16/h3-6,9,11-12H,7-8,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMYUXXJZOAIKMD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)N2CCC3=NC=NC=C3C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-isopropoxyphenyl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-1H-1,2,4-triazole-5-carboxamide](/img/structure/B2370898.png)
![1-[[2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetyl]amino]-3-methylthiourea](/img/structure/B2370901.png)
![4,5-Dimethyl-6-[4-(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]pyrimidine](/img/structure/B2370917.png)